Cas no 303986-50-7 (1-(Mesitylmethyl)-3-methoxy-1H-imidazole-2,4,5(3H)-trione)
1-(Mesitylmethyl)-3-methoxy-1H-imidazole-2,4,5(3H)-trione Chemical and Physical Properties
Names and Identifiers
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- 1-(MESITYLMETHYL)-3-METHOXY-1H-IMIDAZOLE-2,4,5(3H)-TRIONE
- 1-methoxy-3-[(2,4,6-trimethylphenyl)methyl]imidazolidine-2,4,5-trione
- 2,4,5-Imidazolidinetrione, 1-methoxy-3-[(2,4,6-trimethylphenyl)methyl]-
- 1-Methoxy-3-(2,4,6-trimethylbenzyl)imidazolidine-2,4,5-trione
- 1-(Mesitylmethyl)-3-methoxy-1H-imidazole-2,4,5(3H)-trione
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- MDL: MFCD01314583
1-(Mesitylmethyl)-3-methoxy-1H-imidazole-2,4,5(3H)-trione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB299023-500 mg |
1-(Mesitylmethyl)-3-methoxy-1H-imidazole-2,4,5(3H)-trione, 90%; . |
303986-50-7 | 90% | 500mg |
€678.60 | 2023-04-26 | |
| abcr | AB299023-1 g |
1-(Mesitylmethyl)-3-methoxy-1H-imidazole-2,4,5(3H)-trione, 90%; . |
303986-50-7 | 90% | 1g |
€1312.80 | 2023-04-26 | |
| TRC | M174050-0.5mg |
1-(Mesitylmethyl)-3-methoxy-1H-imidazole-2,4,5(3H)-trione |
303986-50-7 | 0.5mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M174050-1mg |
1-(Mesitylmethyl)-3-methoxy-1H-imidazole-2,4,5(3H)-trione |
303986-50-7 | 1mg |
$ 80.00 | 2022-06-04 | ||
| TRC | M174050-2.5mg |
1-(Mesitylmethyl)-3-methoxy-1H-imidazole-2,4,5(3H)-trione |
303986-50-7 | 2.5mg |
$ 155.00 | 2022-06-04 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1619908-1mg |
1-Methoxy-3-(2,4,6-trimethylbenzyl)imidazolidine-2,4,5-trione |
303986-50-7 | 98% | 1mg |
¥428 | 2023-04-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1619908-5mg |
1-Methoxy-3-(2,4,6-trimethylbenzyl)imidazolidine-2,4,5-trione |
303986-50-7 | 98% | 5mg |
¥573 | 2023-04-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1619908-10mg |
1-Methoxy-3-(2,4,6-trimethylbenzyl)imidazolidine-2,4,5-trione |
303986-50-7 | 98% | 10mg |
¥924 | 2023-04-05 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00873541-1g |
1-Methoxy-3-[(2,4,6-trimethylphenyl)methyl]imidazolidine-2,4,5-trione |
303986-50-7 | 90% | 1g |
¥4193.0 | 2023-03-20 | |
| Key Organics Ltd | 11M-030-1MG |
1-(mesitylmethyl)-3-methoxy-1H-imidazole-2,4,5(3H)-trione |
303986-50-7 | >90% | 1mg |
£37.00 | 2025-02-09 |
1-(Mesitylmethyl)-3-methoxy-1H-imidazole-2,4,5(3H)-trione Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on 1-(Mesitylmethyl)-3-methoxy-1H-imidazole-2,4,5(3H)-trione
1-(Mesitylmethyl)-3-methoxy-1H-imidazole-2,4,5(3H)-trione (CAS No 303986-50-7): A Comprehensive Overview
1-(Mesitylmethyl)-3-methoxy-1H-imidazole-2,4,5(3H)-trione, identified by the CAS registry number 303986-50-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of imidazolotriones, which are known for their unique structural and functional properties. The molecule features a tricyclic system with an imidazole ring fused to a diketone moiety, providing it with both aromatic and conjugated characteristics. The substitution pattern, particularly the methoxy group at position 3 and the mesitylmethyl group at position 1, plays a crucial role in determining its chemical reactivity and physical properties.
Recent studies have highlighted the potential of 1-(Mesitylmethyl)-3-methoxy-1H-imidazole-2,4,5(3H)-trione as a versatile building block in organic synthesis. Its ability to undergo various transformations, such as cycloadditions and electrophilic substitutions, has made it a valuable precursor in the construction of complex molecular architectures. For instance, researchers have employed this compound in the synthesis of heterocyclic frameworks that exhibit promising biological activities.
The synthesis of CAS No 303986-50-7 typically involves multi-step procedures that require precise control over reaction conditions. One common approach involves the condensation of an appropriate imine with a carbonyl compound under acidic or basic conditions. The substitution at position 1 with a mesitylmethyl group is achieved through alkylation or acylation reactions, followed by cyclization to form the tricyclic system. The presence of the methoxy group at position 3 is crucial for stabilizing the intermediate during cyclization and ensures the formation of the desired product.
In terms of applications, 1-(Mesitylmethyl)-3-methoxy-1H-imidazole-2,4,5(3H)-trione has shown potential in several areas. Its electronic properties make it suitable for use in optoelectronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent research has demonstrated that derivatives of this compound can act as efficient electron transport layers due to their high electron mobility and good thermal stability.
Moreover, this compound has been explored as a precursor for bioactive molecules. Its ability to form hydrogen bonds and its rigid structure make it an attractive candidate for drug design. For example, derivatives have been studied for their potential anti-inflammatory and anticancer activities. The methoxy group at position 3 is particularly important in modulating these biological activities by influencing the compound's solubility and binding affinity.
The physical properties of CAS No 303986-50-7 are also worth noting. It is typically a crystalline solid with a melting point around 280°C under standard conditions. The compound exhibits good thermal stability up to temperatures above 250°C, making it suitable for high-temperature applications. Its solubility in common organic solvents such as dichloromethane and THF is moderate but can be enhanced through functionalization.
In conclusion, 1-(Mesitylmethyl)-3-methoxy-1H-imidazole-2,4,5(3H)-trione (CAS No 303986-50-7) is a multifaceted compound with applications spanning organic synthesis, materials science, and drug discovery. Its unique structure and functional groups provide it with versatile reactivity and desirable physical properties. As research continues to uncover new synthetic routes and applications for this compound, its significance in various scientific domains is expected to grow further.
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